Cas no 1805573-70-9 (3,4-Bis(trifluoromethyl)-5-iodotoluene)

• Product Name: 3,4-Bis(trifluoromethyl)-5-iodotoluene
• CAS No: 1805573-70-9
• MF: C₉H₅F₆I
• MW: 354.03089594841
• CID: 4964668
• Update Time: 2025-07-19

3,4-Bis(trifluoromethyl)-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-iodotoluene

• Inchi： 1S/C9H5F6I/c1-4-2-5(8(10,11)12)7(6(16)3-4)9(13,14)15/h2-3H,1H3
• InChI Key： OSPRLTUHPVCUSC-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 353.93402 g/mol
• Monoisotopic Mass: 353.93402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0
• Molecular Weight: 354.03

Additional information on 3,4-Bis(trifluoromethyl)-5-iodotoluene

Introduction to 3,4-Bis(trifluoromethyl)-5-iodotoluene (CAS No. 1805573-70-9)

3,4-Bis(trifluoromethyl)-5-iodotoluene, identified by its Chemical Abstracts Service (CAS) number 1805573-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the class of aromatic hydrocarbons modified with halogen and trifluoromethyl substituents, which are widely recognized for their enhanced metabolic stability and improved binding affinity in drug design. The presence of multiple functional groups, including two trifluoromethyl (-CF₃) groups and an iodine atom at the 5-position of the toluene ring, makes it a versatile intermediate in synthetic chemistry.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of molecules, thereby influencing their reactivity and pharmacokinetic profiles. In drug development, such substituents are often incorporated to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. The iodine atom serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These transformations are widely employed in the synthesis of biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, the demand for high-purity intermediates like 3,4-Bis(trifluoromethyl)-5-iodotoluene has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound’s structural features make it an excellent building block for designing novel therapeutic agents with improved efficacy and selectivity. For instance, researchers have leveraged its reactivity to develop inhibitors targeting enzyme pockets with high precision. The trifluoromethyl groups contribute to steric hindrance and electronic tuning, while the iodine moiety allows for modular synthesis through transition-metal-catalyzed reactions.

One of the most compelling applications of 3,4-Bis(trifluoromethyl)-5-iodotoluene is in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By introducing this compound into a molecular framework, chemists can fine-tune key pharmacophoric elements that interact with protein targets. The trifluoromethyl groups enhance binding affinity by increasing lipophilicity, while the iodine atom provides a site for further derivatization. Such modifications have been instrumental in overcoming resistance mechanisms and improving drug durability.

Moreover, the compound’s utility extends beyond pharmaceuticals into materials science. For example, its derivatives have been explored as precursors for liquid crystals and organic semiconductors due to their ability to form ordered structures with desirable optical properties. The electron-withdrawing nature of the trifluoromethyl groups influences molecular packing, leading to materials with enhanced thermal stability and charge transport capabilities. This interdisciplinary relevance underscores the importance of 3,4-Bis(trifluoromethyl)-5-iodotoluene as a multifunctional scaffold.

The synthesis of 3,4-Bis(trifluoromethyl)-5-iodotoluene typically involves multi-step processes that require precise control over reaction conditions. Common methodologies include halogenation of pre-functionalized toluene derivatives followed by selective iodination. Advances in catalytic systems have enabled more efficient routes, reducing byproducts and improving yields. The compound’s stability under various conditions makes it amenable to scalable production techniques suitable for industrial applications.

In academic research, this compound has been employed in studies exploring structure-activity relationships (SAR) across diverse therapeutic areas. Its unique substitution pattern allows researchers to systematically evaluate how different functional groups influence biological activity. Such investigations have yielded insights into optimizing drug-like properties without compromising potency. The growing body of literature highlights its significance as a tool compound in medicinal chemistry.

Looking ahead, the future prospects for 3,4-Bis(trifluoromethyl)-5-iodotoluene are promising as synthetic methodologies continue to evolve. Innovations in flow chemistry and photoredox catalysis may further streamline its production and functionalization. Additionally, computational modeling techniques are being increasingly used to predict how structural modifications will impact biological outcomes, accelerating the discovery process. This synergy between experimental synthesis and theoretical analysis will likely drive new applications for this versatile intermediate.

Overall,3,4-Bis(trifluoromethyl)-5-iodotoluene (CAS No. 1805573-70-9) represents a cornerstone in modern synthetic chemistry with far-reaching implications for drug development and materials science. Its unique combination of electronic and steric features continues to inspire innovative research across multiple disciplines. As synthetic tools become more sophisticated,trifluoromethyl-containing compounds like this one will remain indispensable in constructing next-generation therapeutics and functional materials.